3-(3-Chlorophenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)propan-1-one

• CAS: 2034275-89-1
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.84
• SMILES: C1CC(CN(C1)C(=O)CCC2=CC(=CC=C2)Cl)OC3=CC=NC=C3
• InChI: InChI=1S/C19H21ClN2O2/c20-16-4-1-3-15(13-16)6-7-19(23)22-12-2-5-18(14-22)24-17-8-10-21-11-9-17/h1,3-4,8-11,13,18H,2,5-7,12,14H2
• InChIKey: JFHQIXZPUIXUMH-UHFFFAOYSA-N
• Solubility: not available

Positional isomerism on the piperidine ring (3- vs 4-substitution) creates non-interchangeable pharmacological profiles. This compound (CAS 2034275-89-1) features pyridin-4-yloxy at the 3-position, enabling accurate TRPV4, CYP3A4, and hERG profiling without confounding structural variables. - **Matched pair with CAS 2034365-26-7** for systematic SAR - **ECHA-listed** (Substance ID 100.309.818) for regulatory traceability - **Essential for probe development** - exact CAS required for reproducibility

3-(3-Chlorophenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)propan-1-one: Identity & Procurement Context

3-(3-Chlorophenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)propan-1-one (CAS 2034275-89-1) is a synthetic small molecule featuring a propan-1-one core substituted with a 3-chlorophenyl group and a 3-(pyridin-4-yloxy)piperidin-1-yl moiety. Regulatory information for this substance is catalogued in the ECHA database under substance ID 100.309.818 [1]. The compound belongs to a class of piperidine-based derivatives that have been explored in patent literature, including filings related to TRPV4 antagonism and Wnt pathway inhibition [2]. A closely related positional isomer, 3-(3-chlorophenyl)-1-[4-(pyridin-4-yloxy)piperidin-1-yl]propan-1-one (CAS 2034365-26-7), features the pyridin-4-yloxy substituent at the 4-position of the piperidine ring rather than the 3-position, which may result in distinct conformational and pharmacological properties [2].

Requires exact CAS and structural identity verification (3-substituted piperidine isomer).

Positional isomer pair enables SAR exploration; not interchangeable with 4-substituted analog CAS 2034365-26-7.

Suited for receptor binding studies, selectivity panels, and chemical probe development pending compound-specific validation.

• [1] European Chemicals Agency (ECHA). Substance Infocard for 3-(3-chlorophenyl)-1-[3-(pyridin-4-yloxy)piperidin-1-yl]propan-1-one (EC Number: 100.309.818). Available at: https://echa.europa.eu/substance-information/-/substanceinfo/100.309.818. View Source
• [2] Kuujia.com. Entry for CAS 2034365-26-7: 3-(3-Chlorophenyl)-1-[4-(pyridin-4-yloxy)piperidin-1-yl]propan-1-one. Available at: https://www.kuujia.com. View Source

Generic Substitution Risks with 3-(3-Chlorophenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)propan-1-one

Piperidine-based compounds with pyridin-4-yloxy substituents are not freely interchangeable because the position of the substituent on the piperidine ring (3-position versus 4-position) can influence target binding, selectivity, and pharmacokinetic profiles. For example, a positional isomer with the pyridin-4-yloxy group at the 4-position (CAS 2034365-26-7) has been catalogued alongside the 3-substituted variant in chemical supplier databases, indicating distinct chemical identities and potential differences in biological activity [1]. Without direct comparative data, procurement decisions cannot assume bioequivalence between these isomers, underscoring the need for compound-specific validation in receptor binding, functional assays, and ADME studies.

Positional Isomer Mismatch

The 4-substituted analog (CAS 2034365-26-7) may exhibit different target binding and selectivity; direct substitution without comparative data risks misinterpretation.

Class-Level Data Attribution

Reported TRPV4, CYP3A4, and hERG values belong to structurally distinct compounds; they cannot be assumed for this exact CAS without specific verification.

• [1] Kuujia.com. Entry for CAS 2034365-26-7: 3-(3-Chlorophenyl)-1-[4-(pyridin-4-yloxy)piperidin-1-yl]propan-1-one. Available at: https://www.kuujia.com. View Source

Quantitative Differentiation vs. Closest Analogs

TRPV4 Antagonist Potency: Human vs. Rat Orthologs

BindingDB entry BDBM50521183, linked to patent US11260049 Example 125 and ChEMBL CHEMBL4461475, reports TRPV4 antagonist activity for a compound that shares structural features with the 3-(pyridin-4-yloxy)piperidine class. However, the SMILES string for BDBM50521183 (NC[C@@]1(O)CN(C[C@@H]1S(=O)(=O)c1ccc(Cl)cn1)S(=O)(=O)c1ccc(cc1Cl)C#N) does not match 3-(3-chlorophenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)propan-1-one, and therefore the reported IC50 values of 0.5 nM (human TRPV4) and 1 nM (rat TRPV4) cannot be attributed to the target compound [1]. This evidence is retained only as a class-level inference to alert users that structurally related piperidine derivatives have demonstrated potent TRPV4 antagonism, but the target compound's activity at this target remains unvalidated.

TRPV4 Antagonist IC50

Class-level inference

Target: Not available

Comparator (BDBM50521183): human TRPV4 IC50 = 0.5 nM; rat TRPV4 IC50 = 1 nM

Structure mismatch; data cannot be attributed to target compound.

Direct assay required for target characterization.

Evidence Dimension	TRPV4 antagonist potency (IC50)
Target Compound Data	Not available (structure mismatch with BDBM50521183)
Comparator Or Baseline	BDBM50521183 (CHEMBL4461475): human TRPV4 IC50 = 0.5 nM; rat TRPV4 IC50 = 1 nM
Quantified Difference	Cannot be calculated
Conditions	BHK/AC9 cells, GSK634775-induced calcium immobilization assay

Why This Matters

Procurement decisions for TRPV4-focused research must verify that the ordered compound matches the structure and potency profile reported in the literature, as even closely related analogs can exhibit vastly different activities.

• [1] BindingDB entry BDBM50521183 (CHEMBL4461475; US11260049, Ex. 125). Affinity data for human and rat TRPV4. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50521183. View Source

CYP3A4 and hERG Liability Profiling

The same BindingDB entry BDBM50521183 reports additional off-target profiling data: CYP3A4 inhibition IC50 = 4,000 nM and hERG channel inhibition IC50 = 8,000 nM [1]. Again, these values are associated with a compound whose SMILES does not match the target compound, preventing direct attribution. Nonetheless, these data illustrate that members of this chemical class can be profiled for key safety liabilities, and that the target compound should be subjected to analogous panels before any in vivo or preclinical use.

CYP3A4 / hERG Inhibition

Class-level inference

Target: Not available

Comparator: CYP3A4 IC50 = 4,000 nM; hERG IC50 = 8,000 nM

Off-target liability class context; not validated for target.

Compound-specific panel data required before in vivo use.

Evidence Dimension	CYP3A4 inhibition and hERG channel inhibition
Target Compound Data	Not available
Comparator Or Baseline	BDBM50521183: CYP3A4 IC50 = 4,000 nM; hERG IC50 = 8,000 nM
Quantified Difference	Cannot be calculated
Conditions	CYP3A4: Vivid Red substrate-based assay; hERG: Qpatch assay in CHO cells

Why This Matters

Understanding CYP and hERG profiles is critical for prioritizing compounds in drug discovery; procurement without these data introduces risk of late-stage failure.

• [1] BindingDB entry BDBM50521183 (CHEMBL4461475; US11260049, Ex. 125). Off-target activity data for CYP3A4 and hERG. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50521183. View Source

Physicochemical Property Estimates

A compound information entry on the molbic.idrblab.net platform lists logP = 3.9, rotatable bonds = 4, heavy atom count = 18, polar surface area = 59.7 Ų, hydrogen bond donor count = 1, and hydrogen bond acceptor count = 3 for a substance identified as SID49725135 [1]. The canonical SMILES for this entry (O=C(O)c1ccc(COc2ccc(Cl)cc2Cl)o1) does not match 3-(3-chlorophenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)propan-1-one, indicating a database misassignment. Consequently, these physicochemical values cannot be used to guide procurement of the target compound.

Physicochemical Properties

Data to verify

logP = 3.9, PSA = 59.7 Ų (misassigned to SID49725135)

Database misassignment; values unreliable for target compound.

Do not use for formulation or property prediction.

Evidence Dimension	Lipophilicity and polarity descriptors
Target Compound Data	Not available
Comparator Or Baseline	SID49725135 (misassigned): logP = 3.9; PSA = 59.7 Ų; rotatable bonds = 4
Quantified Difference	Cannot be calculated
Conditions	Computed physicochemical properties from database entry

Why This Matters

Accurate physicochemical data are essential for predicting solubility, permeability, and formulation behavior; relying on misassigned values can misdirect formulation efforts.

• [1] MolBIC Database. Compound Information entry for SID49725135. Available at: https://molbic.idrblab.net/data/compound/details/CP0962217. View Source

Procurement Scenarios for 3-(3-Chlorophenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)propan-1-one

SAR Studies on Piperidine Positional Isomers

The target compound (3-substituted piperidine) and its 4-substituted isomer (CAS 2034365-26-7) provide a matched pair for probing how the position of the pyridin-4-yloxy group affects target binding and functional activity. Procurement of both isomers enables systematic SAR exploration in receptor panels, such as TRPV4 or other ion channels, where subtle conformational differences may dictate potency and selectivity.

In Vitro Selectivity and Safety Profiling

Given the class-level data suggesting potential interactions with TRPV4, CYP3A4, and hERG channels, the target compound should be included in broad-panel selectivity screens before advancing to in vivo models. Purchasing the compound specifically for these assays ensures that the exact stereoelectronic properties of the 3-substituted scaffold are evaluated, avoiding misleading conclusions drawn from the 4-substituted isomer.

Chemical Biology Tool Compound Development

If future studies confirm that the target compound possesses a distinct pharmacological profile (e.g., TRPV4 antagonism), it may serve as a chemical probe. Researchers developing such tools must source the exact CAS number to ensure reproducibility and consistency across independent laboratories.

Application

Selection Property

Validation Focus

SAR Studies on Positional Isomers

Matched pair of 3- vs. 4-substituted piperidine isomers

Target binding and functional activity comparison in receptor panels

In Vitro Selectivity and Safety Profiling

Broad-panel selectivity screening fit

CYP3A4, hERG, and off-target liability assessment with compound-specific data

Chemical Biology Tool Compound Development

Exact CAS and structural identity control

Reproducibility across laboratories, target engagement confirmation

• [1] Kuujia.com. Entry for CAS 2034365-26-7: 3-(3-Chlorophenyl)-1-[4-(pyridin-4-yloxy)piperidin-1-yl]propan-1-one. Available at: https://www.kuujia.com. View Source